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Compound of Interest

Compound Name: 5'-Ethynyl-2'-deoxycytidine

Cat. No.: B10775044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis, chemical properties, and biological

applications of 5'-Ethynyl-2'-deoxycytidine (EdC), a crucial tool in cellular and molecular

biology for monitoring DNA synthesis.

Introduction
5'-Ethynyl-2'-deoxycytidine (EdC) is a nucleoside analog of deoxycytidine, where the

hydrogen atom at the C5 position of the pyrimidine ring is replaced by an ethynyl group. This

modification allows for the detection of newly synthesized DNA in proliferating cells through a

bioorthogonal click chemistry reaction.[1][2] EdC is incorporated into DNA during the S-phase

of the cell cycle and can be subsequently visualized by covalently attaching a fluorescent azide

probe.[1][2] Compared to its counterpart, 5-ethynyl-2'-deoxyuridine (EdU), EdC has been

reported to exhibit lower cytotoxicity in certain contexts, making it a valuable alternative for

long-term cell proliferation studies.[1][2]

Chemical Properties
EdC is a white to off-white solid with a molecular formula of C₁₁H₁₃N₃O₄ and a molecular

weight of 251.24 g/mol .[3][4] Key chemical and physical properties are summarized in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₃N₃O₄ [3][4]

Molecular Weight 251.24 g/mol [3][4]

CAS Number 69075-47-4 [3][4]

Appearance Off-white solid [3]

Purity ≥ 99% (HPLC) [3]

Solubility DMSO [3]

Spectroscopic Data
λmax: 291 nm (in Tris-HCl, pH

7.5)
[3]

Storage Conditions
-20°C, store dry and under

inert gas
[3]

Shelf Life

12 months from date of

delivery when stored as

recommended

[3]

While specific quantitative data on the stability of EdC under various pH and temperature

conditions is not extensively available in the reviewed literature, it is recommended to store it in

a desiccated environment at -20°C to ensure its integrity.[3] For experimental use, stock

solutions in DMSO can be prepared and stored at -20°C for up to one month or at -80°C for up

to six months to minimize degradation.[5]

Synthesis of 5'-Ethynyl-2'-deoxycytidine
The synthesis of EdC is typically achieved through a Sonogashira coupling reaction, a

palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide. In the case

of EdC synthesis, the starting materials are 5-iodo-2'-deoxycytidine and an ethynylating agent,

commonly trimethylsilylacetylene. The synthesis involves two main steps: the Sonogashira

coupling followed by the deprotection of the silyl group.
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Caption: General workflow for the synthesis of 5'-Ethynyl-2'-deoxycytidine.

Experimental Protocol: Synthesis of 5'-Ethynyl-2'-
deoxycytidine
This protocol is adapted from a published procedure for the synthesis of EdC.

Step 1: Sonogashira Coupling to form 5-(Trimethylsilylethynyl)-2'-deoxycytidine

To a solution of 5-iodo-2'-deoxycytidine (1 equivalent) in anhydrous N,N-dimethylformamide

(DMF), add triethylamine (TEA, 4 equivalents).

Add copper(I) iodide (CuI, 0.2 equivalents) and [1,1'-

bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.1 equivalents).

Add trimethylsilylacetylene (1.5 equivalents) to the reaction mixture.

Stir the mixture under an inert atmosphere (e.g., argon) at room temperature for 12-24

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of methanol in

dichloromethane to yield 5-(trimethylsilylethynyl)-2'-deoxycytidine.

Step 2: Deprotection to form 5'-Ethynyl-2'-deoxycytidine
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Dissolve the 5-(trimethylsilylethynyl)-2'-deoxycytidine (1 equivalent) in methanol.

Add potassium carbonate (K₂CO₃, 2 equivalents) to the solution.

Stir the mixture at room temperature for 2-4 hours, monitoring the deprotection by TLC.

After completion, neutralize the reaction with an acidic resin or by adding a mild acid.

Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the final product, 5'-Ethynyl-2'-deoxycytidine, by silica gel column chromatography

using a gradient of methanol in dichloromethane.

Biological Activity and Mechanism of Action
EdC is a substrate for cellular nucleoside kinases, which phosphorylate it to its triphosphate

form, EdCTP. EdCTP is then incorporated into newly synthesized DNA by DNA polymerases

during replication.

It is important to note that once inside the cell, EdC can be deaminated by cytidine deaminase

to form 5-ethynyl-2'-deoxyuridine (EdU).[6][7] This EdU is then phosphorylated and

incorporated into DNA. Therefore, the signal detected after EdC administration may largely be

due to the incorporation of EdU.[6][7] The lower cytotoxicity of EdC compared to EdU in some

cell lines may be attributed to a less efficient conversion of EdC to its triphosphate form

compared to the phosphorylation of EdU.[7]

Cellular Metabolism and DNA Incorporation Pathway
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Caption: Cellular metabolism of EdC and its incorporation into DNA.
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Experimental Protocols: DNA Labeling and
Detection
The primary application of EdC is for labeling newly synthesized DNA in proliferating cells. The

incorporated ethynyl group is then detected via a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), also known as a "click" reaction.

General Workflow for EdC Labeling and Detection

Culture proliferating cells

Incubate cells with EdC

Fix and permeabilize cells

Click reaction with fluorescent azide

Wash and counterstain (e.g., DAPI)

Image and analyze

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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